Cas no 2060062-89-5 (1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-ol)

• Product Name: 1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-ol
• CAS No: 2060062-89-5
• MDL: MFCD30502230
• CID: 4635752
• PubChem ID: 131631980
• Update Time: 2025-07-19

1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]propan-2-ol
• 1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-ol

• MDL： MFCD30502230

Additional information on 1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-ol

Chemical Profile of 1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-ol (CAS No. 2060062-89-5)

The compound 1-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-ol (CAS No. 2060062-89-5) represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol, characterized by its triazole core and propanol side chain, has garnered attention for its potential applications in medicinal chemistry and drug development. The structural motif combines the unique electronic properties of the triazole ring with the metabolic stability of the propanol moiety, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of triazole derivatives due to their broad spectrum of biological activities. The triazole ring is known for its ability to enhance binding affinity and selectivity in drug targets, making it a preferred scaffold in medicinal chemistry. Specifically, compounds containing this moiety have shown efficacy in inhibiting various enzymes and receptors involved in inflammatory and infectious diseases. The presence of a secondary alcohol group at the propyl chain further extends its utility, as it allows for diverse functionalization and derivatization strategies.

The propanol side chain in 1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-ol contributes to its solubility and bioavailability, which are critical factors in drug formulation. This feature is particularly advantageous when designing small-molecule drugs intended for oral or parenteral administration. Additionally, the compound’s ability to undergo facile modifications at both the triazole and propanol positions provides chemists with a versatile platform for generating novel analogs with tailored pharmacological profiles.

Recent studies have highlighted the importance of triazole-based compounds in addressing unmet medical needs. For instance, derivatives of this class have been investigated for their potential in treating neurological disorders, where modulation of neurotransmitter activity is key. The structural flexibility of 1-(propan-2-yl)-1H-1,2,3-triazol-4-ylpropan-2-ol allows it to interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions. This dual functionality is particularly valuable in designing drugs that require precise spatial orientation within the binding site.

Moreover, the compound’s chemical stability under various conditions makes it suitable for long-term storage and formulation into stable pharmaceutical products. This stability is essential for ensuring the efficacy and safety of drugs throughout their shelf life. In contrast to some other heterocyclic compounds that may degrade rapidly under ambient conditions, 1-(propan-2-yl)-1H-1,2,3-triazol-4-ylopane-propanalcohol maintains its integrity over extended periods, making it a reliable candidate for further clinical development.

The synthesis of 1-(propan-oxy)-4-(propyl)-triazole alcohol involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include nucleophilic substitution reactions at the triazole ring followed by reduction and functional group interconversions. These synthetic pathways are well-documented in modern organic chemistry literature and can be adapted to produce various analogs with different substituents on the triazole or propanol moieties. The ability to modify these functional groups allows researchers to fine-tune the physicochemical properties of the compound, such as solubility and lipophilicity.

In conclusion, CAS No 2060062895 (also known as 4-propyltriazole alcohol) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a triazole core and a propanol side chain offers multiple advantages in terms of biological activity, metabolic stability, and synthetic versatility. As our understanding of drug design evolves, 1-(propoxy)-4-propyltriazole alcohol will continue to be explored as a valuable scaffold for developing novel therapeutic agents that address complex diseases.